Cas no 2361800-02-2 (N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide structure
2361800-02-2 structure
Product Name:N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
CAS No:2361800-02-2
MF:C20H23N3O2S
MW:369.480523347855
CID:5413825
PubChem ID:145896811
Update Time:2025-07-09

N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 2361800-02-2
    • Z1892083636
    • N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
    • EN300-26611457
    • N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
    • Inchi: 1S/C20H23N3O2S/c1-3-18(24)23-11-9-16(10-12-23)19(25)22-20-21-14(2)17(26-20)13-15-7-5-4-6-8-15/h3-8,16H,1,9-13H2,2H3,(H,21,22,25)
    • InChI Key: ZSLLSPCIXSRGJT-UHFFFAOYSA-N
    • SMILES: N1(C(=O)C=C)CCC(C(NC2=NC(C)=C(CC3=CC=CC=C3)S2)=O)CC1

Computed Properties

  • Exact Mass: 369.15109816g/mol
  • Monoisotopic Mass: 369.15109816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 90.5Ų

Experimental Properties

  • Density: 1.242±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 8.27±0.70(Predicted)

N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26611457-0.05g
N-(5-benzyl-4-methyl-1,3-thiazol-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
2361800-02-2 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Research Brief on N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS: 2361800-02-2)

N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS: 2361800-02-2) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and piperidinecarboxamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

The primary objective of recent research has been to explore the biological activity of this compound, particularly its interaction with specific molecular targets. Preliminary findings suggest that it exhibits significant inhibitory effects on certain enzymes and receptors implicated in inflammatory and oncogenic pathways. These findings have spurred further investigations into its potential as a therapeutic agent for conditions such as cancer, autoimmune diseases, and neurodegenerative disorders.

Methodologically, researchers have employed a combination of in vitro and in vivo assays to assess the compound's efficacy and safety. High-throughput screening techniques, molecular docking studies, and X-ray crystallography have been utilized to understand its binding affinity and structural interactions with target proteins. Additionally, pharmacokinetic studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its development as a viable drug candidate.

Recent results have been encouraging. For instance, one study demonstrated that the compound exhibits potent inhibitory activity against a specific kinase involved in tumor proliferation, with an IC50 value in the nanomolar range. Another study highlighted its ability to modulate immune responses by targeting key cytokines, suggesting its potential as an immunomodulatory agent. These findings underscore the compound's versatility and therapeutic promise.

In conclusion, N-[4-Methyl-5-(phenylmethyl)-2-thiazolyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide represents a promising avenue for future drug development. Its multifaceted biological activity, combined with favorable pharmacokinetic properties, positions it as a strong candidate for further preclinical and clinical studies. Continued research is warranted to fully elucidate its therapeutic potential and to address any challenges related to its formulation and delivery.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.